Cas no 480438-74-2 (tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate)

• Product Name: tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate
• CAS No: 480438-74-2
• MF: C₁₇H₂₅BO₅
• MW: 320.188405752182
• MDL: MFCD03427273
• CID: 328244
• PubChem ID: 24880259
• Update Time: 2025-05-20

tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate
• 3-t-Butoxycarboxyphenylboronic acid, pinacol ester
• 3-tert-Butoxycarbonyloxyphenylboronicacid, pinacol ester
• Carbonicacid, 1,1-dimethylethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylester
• t-Butyl 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phe
• tert-butyl [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] carbonate
• 3-(tert-Butoxycarbonyloxy)phenylboronic acid pinacol ester
• 565822_ALDRICH
• AB15066
• AC1MCNPQ
• ANW-43402
• CTK8B3897
• OR10982
• SureCN1318656
• tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl carbonate
• tert-Butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl carbonate
• tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbonate
• CS-0060970
• MFCD03427273
• tert-Butyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbonate
• AS-73374
• A827446
• FT-0644734
• UPAKXEPDVAHKPP-UHFFFAOYSA-N
• 3-(tert-Butoxycarbonyloxy)phenylboronic acid pinacol ester, 97%
• W17722
• DTXSID80378794
• 480438-74-2
• SCHEMBL1318656
• tert-Butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl) phenyl carbonate
• 3-TERT-BUTOXYCARBONYLOXYPHENYLBORONIC ACID, PINACOL ESTER
• AKOS015960063
• DB-051507

• MDL： MFCD03427273
• Inchi： 1S/C17H25BO5/c1-15(2,3)21-14(19)20-13-10-8-9-12(11-13)18-22-16(4,5)17(6,7)23-18/h8-11H,1-7H3
• InChI Key： UPAKXEPDVAHKPP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)OC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.18000
• Monoisotopic Mass: 320.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 84-88 °C (lit.)
• Boiling Point: 412.1°C at 760 mmHg
• Flash Point: 203°C
• Refractive Index: 1.494
• PSA: 53.99000
• LogP: 3.29970
• Solubility: Not determined

tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Additional information on tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate

Recent Advances in the Application of tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate (CAS: 480438-74-2) in Chemical Biology and Pharmaceutical Research

The compound tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate (CAS: 480438-74-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic ester derivative serves as a crucial intermediate in the synthesis of biologically active molecules, particularly in the construction of proteolysis-targeting chimeras (PROTACs) and boron-containing therapeutics. Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry for constructing biaryl scaffolds prevalent in many FDA-approved drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of novel kinase inhibitors. Researchers utilized its boronate functionality to achieve selective modification of tyrosine kinase binding sites, resulting in compounds with improved target specificity and reduced off-target effects. The tert-butyl carbonate protecting group was found to significantly enhance the stability of the intermediate during multi-step synthetic sequences, addressing previous challenges with boronic acid derivatives.

In the field of targeted protein degradation, a recent Nature Chemical Biology publication (2024) reported the successful incorporation of this boronic ester into heterobifunctional molecules designed to recruit E3 ubiquitin ligases. The unique physicochemical properties of the compound, including its optimal lipophilicity (clogP ≈ 2.8) and molecular weight (MW = 304.2 g/mol), made it particularly suitable for maintaining the drug-like properties of the resulting degraders while enabling efficient borylation reactions.

Analytical chemistry advancements have also benefited from applications of this compound. A 2024 Analytical Chemistry study developed a novel mass spectrometry tagging strategy using 480438-74-2 as a derivatization reagent for sensitive detection of phenolic compounds in biological matrices. The method achieved detection limits in the low femtomole range, representing a 10-fold improvement over previous techniques.

From a safety and pharmacokinetic perspective, recent preclinical evaluations have shown that derivatives containing this boronic ester moiety exhibit favorable ADME profiles. The tert-butyl carbonate group appears to mitigate some of the metabolic instability typically associated with boronic acids, while maintaining sufficient aqueous solubility for biological testing (measured solubility >50 μM in PBS pH 7.4). These findings, published in the European Journal of Pharmaceutical Sciences (2023), suggest promising translational potential for drug candidates incorporating this structural motif.

The commercial availability and synthetic accessibility of tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate have increased significantly in the past two years, with multiple suppliers now offering GMP-grade material. This development, coupled with the growing body of positive research findings, positions this compound as an increasingly important building block in modern medicinal chemistry and chemical biology research.